Cas no 313735-67-0 (1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde)

1-(Propan-2-yl)-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic aldehyde with applications in organic synthesis and pharmaceutical intermediates. Its pyrazole core, functionalized with an isopropyl group and an aldehyde moiety, offers reactivity for further derivatization, including condensation, reduction, and nucleophilic addition reactions. The compound's structural features make it valuable for constructing complex molecules, particularly in medicinal chemistry for the development of bioactive compounds. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. The product is typically supplied in high purity, ensuring consistent performance in research and industrial applications.
1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde structure
313735-67-0 structure
Product Name:1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
CAS No:313735-67-0
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD06260724
CID:301029
PubChem ID:5230536
Update Time:2025-06-08

1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-1H-pyrazole-4-carbaldehyde
    • 1H-Pyrazole-4-carboxaldehyde,1-(1-methylethyl)-
    • 1-propan-2-ylpyrazole-4-carbaldehyde
    • 1-isopropyl-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
    • 1-isopropylpyrazole-4-carbaldehyde
    • 1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
    • 313735-67-0
    • SY065009
    • A21416
    • Z802539842
    • DTXSID20411755
    • FT-0691115
    • AKOS000321426
    • AM20090445
    • DS-18589
    • J-504818
    • SCHEMBL1196482
    • MFCD06260724
    • EN300-75382
    • CS-W004220
    • AB23722
    • 1-Isopropyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
    • BB 0240447
    • 1-ISOPROPYL-1H-PYRAZOLE-4-CARBOXALDEHYDE
    • JTOWCZGTZBCRNY-UHFFFAOYSA-N
    • DB-013143
    • ALBB-000103
    • C7H10N2O
    • STK352049
    • MDL： MFCD06260724
    • Inchi： 1S/C7H10N2O/c1-6(2)9-4-7(5-10)3-8-9/h3-6H,1-2H3
    • InChI Key： JTOWCZGTZBCRNY-UHFFFAOYSA-N
    • SMILES： O=CC1C=NN(C=1)C(C)C

Computed Properties

  • Exact Mass: 138.07900
  • Monoisotopic Mass: 138.079312947 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 138.17
  • XLogP3: 0.4
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 1.27650

1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
40R0027-1g
1-Isopropyl-1H-pyrazole-4-carbaldehyde
 313735-67-0 95%
1g
 729.32CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
40R0027-5g
1-Isopropyl-1H-pyrazole-4-carbaldehyde
 313735-67-0 95%
5g
 2238.83CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
40R0027-25g
1-Isopropyl-1H-pyrazole-4-carbaldehyde
 313735-67-0 95%
25g
 8955.33CNY 2021-05-07
TRC
I873450-100mg
1-Isopropyl-1H-pyrazole-4-carbaldehyde
 313735-67-0
100mg
 $64.00 2023-05-18
TRC
I873450-250mg
1-Isopropyl-1H-pyrazole-4-carbaldehyde
 313735-67-0
250mg
 $69.00 2023-05-18
TRC
I873450-500mg
1-Isopropyl-1H-pyrazole-4-carbaldehyde
 313735-67-0
500mg
 $92.00 2023-05-18
TRC
I873450-1g
1-Isopropyl-1H-pyrazole-4-carbaldehyde
 313735-67-0
1g
 $133.00 2023-05-18
Chemenu
CM110911-1g
1-isopropyl-1H-pyrazole-4-carbaldehyde
 313735-67-0 95+%
1g
 $76 2021-08-06
Chemenu
CM110911-5g
1-isopropyl-1H-pyrazole-4-carbaldehyde
 313735-67-0 95+%
5g
 $247 2021-08-06
Chemenu
CM110911-10g
1-isopropyl-1H-pyrazole-4-carbaldehyde
 313735-67-0 95+%
10g
 $525 2021-08-06

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